Cas no 1806954-08-4 (Ethyl 6-cyano-3-(difluoromethyl)-2-methylpyridine-4-carboxylate)

• Product Name: Ethyl 6-cyano-3-(difluoromethyl)-2-methylpyridine-4-carboxylate
• CAS No: 1806954-08-4
• MF: C₁₁H₁₀F₂N₂O₂
• MW: 240.206109523773
• CID: 4876644
• Update Time: 2025-05-23

Ethyl 6-cyano-3-(difluoromethyl)-2-methylpyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-cyano-3-(difluoromethyl)-2-methylpyridine-4-carboxylate

• Inchi： 1S/C11H10F2N2O2/c1-3-17-11(16)8-4-7(5-14)15-6(2)9(8)10(12)13/h4,10H,3H2,1-2H3
• InChI Key： GGQIXPXELVGPHE-UHFFFAOYSA-N
• SMILES： FC(C1C(C)=NC(C#N)=CC=1C(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 327
• XLogP3: 2.1
• Topological Polar Surface Area: 63

Additional information on Ethyl 6-cyano-3-(difluoromethyl)-2-methylpyridine-4-carboxylate

Ethyl 6-cyano-3-(difluoromethyl)-2-methylpyridine-4-carboxylate (CAS No. 1806954-08-4): A Comprehensive Overview

Ethyl 6-cyano-3-(difluoromethyl)-2-methylpyridine-4-carboxylate, identified by the CAS number 1806954-08-4, is a highly specialized organic compound with significant applications in the field of synthetic chemistry and materials science. This compound belongs to the class of pyridine derivatives, which are widely recognized for their unique electronic properties and versatility in various chemical reactions. The structure of this compound features a pyridine ring substituted with a cyano group at position 6, a difluoromethyl group at position 3, and a methyl group at position 2, along with an ethyl ester group at position 4. These substituents collectively contribute to its distinctive chemical reactivity and physical properties.

The synthesis of Ethyl 6-cyano-3-(difluoromethyl)-2-methylpyridine-4-carboxylate involves a series of carefully designed multi-step reactions. The process typically begins with the preparation of the pyridine ring system, followed by the introduction of the cyano and difluoromethyl groups through appropriate substitution reactions. The methyl group is introduced at position 2 using alkylation techniques, while the ethyl ester group is added at position 4 via esterification. The entire synthesis process requires precise control over reaction conditions, including temperature, pH, and catalyst selection, to ensure high yields and purity of the final product.

Recent studies have highlighted the potential of Ethyl 6-cyano-3-(difluoromethyl)-2-methylpyridine-4-carboxylate as a valuable intermediate in the development of novel pharmaceutical agents. Its cyano group provides electron-withdrawing properties, which can enhance the bioavailability and pharmacokinetic profiles of drugs. Additionally, the presence of fluorinated substituents increases the compound's lipophilicity, making it suitable for targeting specific biological pathways. Researchers have explored its use in anti-inflammatory agents, where its unique structure allows for selective inhibition of inflammatory enzymes.

In addition to its pharmaceutical applications, Ethyl 6-cyano-3-(difluoromethyl)-2-methylpyridine-4-carboxylate has shown promise in the field of agrochemicals. Its ability to interact with plant metabolic pathways makes it a potential candidate for developing more efficient pesticides or growth regulators. Recent experiments have demonstrated that this compound can modulate plant hormone signaling pathways without causing significant toxicity to non-target organisms, which is a critical factor in sustainable agriculture.

The physical properties of Ethyl 6-cyano-3-(difluoromethyl)-2-methylpyridine-4-carboxylate are also worth noting. It has a melting point of approximately 125°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its UV-vis spectrum reveals strong absorption bands in the visible region due to conjugation within the pyridine ring system. These properties make it ideal for use in spectroscopic studies and as a precursor in the synthesis of advanced materials.

From an environmental standpoint, Ethyl 6-cyano-3-(difluoromethyl)-2-methylpyridine-4-carboxylate has been evaluated for its biodegradability and eco-toxicity. Studies indicate that it undergoes slow degradation under aerobic conditions but does not pose significant risks to aquatic life when used responsibly. This information is crucial for industries that handle this compound on a large scale.

In conclusion, Ethyl 6-cyano-3-(difluoromethyl)-2-methylpyridine-4-carboxylate (CAS No. 1806954-08-4) stands out as a versatile and valuable compound with applications across multiple disciplines. Its unique chemical structure enables it to serve as an intermediate in drug development, an agrochemical agent, and a building block for advanced materials. As research continues to uncover new uses for this compound, its importance in modern chemistry is expected to grow further.